4-(5-Bromo-3,4-dimethylpyridin-2-yl)oxy-2-methylbutan-2-ol
Cat. No. B8384416
M. Wt: 288.18 g/mol
InChI Key: JELAEAHZPMNATO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08455500B2
Procedure details
According to the method of (Example 36) , from 5-bromo-3,4-dimethylpyridin-2-ol (3.0 g) and 3-hydroxy-3-methylbutyl 4-methylbenzenesulfonate (4.2 g), the subject compound (2.1 g) was obtained as a white solid.
Quantity
4.2 g
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([CH3:10])=[C:4]([CH3:9])[C:5]([OH:8])=[N:6][CH:7]=1.CC1C=CC(S(O[CH2:22][CH2:23][C:24]([OH:27])([CH3:26])[CH3:25])(=O)=O)=CC=1>>[Br:1][C:2]1[C:3]([CH3:10])=[C:4]([CH3:9])[C:5]([O:8][CH2:22][CH2:23][C:24]([CH3:26])([OH:27])[CH3:25])=[N:6][CH:7]=1
|
Inputs
Step One
|
Name
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|
|
Quantity
|
3 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C(=C(C(=NC1)O)C)C
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Step Two
|
Name
|
|
|
Quantity
|
4.2 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC=C(C=C1)S(=O)(=O)OCCC(C)(C)O
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
BrC=1C(=C(C(=NC1)OCCC(C)(O)C)C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 49.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
